(E)-[4,5-Dioxo-2-(3-propoxyphenyl)-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene](phenyl)methanolate
(E)-[4,5-Dioxo-2-(3-propoxyphenyl)-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene](phenyl)methanolate
Brand Name:
Vulcanchem
CAS No.:
613220-54-5
VCID:
VC0357083
InChI:
InChI=1S/C26H24N2O4/c1-2-14-32-21-12-6-11-20(15-21)23-22(24(29)19-9-4-3-5-10-19)25(30)26(31)28(23)17-18-8-7-13-27-16-18/h3-13,15-16,23,29H,2,14,17H2,1H3/b24-22+
SMILES:
CCCOC1=CC=CC(=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4
Molecular Formula:
C26H24N2O4
Molecular Weight:
428.5g/mol
(E)-[4,5-Dioxo-2-(3-propoxyphenyl)-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene](phenyl)methanolate
CAS No.: 613220-54-5
Main Products
VCID: VC0357083
Molecular Formula: C26H24N2O4
Molecular Weight: 428.5g/mol
methanolate - 613220-54-5](/images/no_structure.jpg)
| CAS No. | 613220-54-5 |
|---|---|
| Product Name | (E)-[4,5-Dioxo-2-(3-propoxyphenyl)-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene](phenyl)methanolate |
| Molecular Formula | C26H24N2O4 |
| Molecular Weight | 428.5g/mol |
| IUPAC Name | (E)-[4,5-dioxo-2-(3-propoxyphenyl)-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-phenylmethanolate |
| Standard InChI | InChI=1S/C26H24N2O4/c1-2-14-32-21-12-6-11-20(15-21)23-22(24(29)19-9-4-3-5-10-19)25(30)26(31)28(23)17-18-8-7-13-27-16-18/h3-13,15-16,23,29H,2,14,17H2,1H3/b24-22+ |
| Standard InChIKey | LEDSUPVVHINCAV-ZNTNEXAZSA-N |
| Isomeric SMILES | CCCOC1=CC=CC(=C1)C2/C(=C(/C3=CC=CC=C3)\[O-])/C(=O)C(=O)N2CC4=C[NH+]=CC=C4 |
| SMILES | CCCOC1=CC=CC(=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4 |
| Canonical SMILES | CCCOC1=CC=CC(=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4 |
| PubChem Compound | 5995213 |
| Last Modified | Nov 11 2021 |
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